Cas no 2172564-67-7 (1-(carbonochloridoyl)piperidin-3-yl acetate)

• Product Name: 1-(carbonochloridoyl)piperidin-3-yl acetate
• CAS No: 2172564-67-7
• MF: C₈H₁₂ClNO₃
• MW: 205.638781547546
• CID: 6069723
• PubChem ID: 137949905
• Update Time: 2025-05-22

1-(carbonochloridoyl)piperidin-3-yl acetate Chemical and Physical Properties

Names and Identifiers

• 1-(carbonochloridoyl)piperidin-3-yl acetate
• 1-Piperidinecarbonyl chloride, 3-(acetyloxy)-
• (1-carbonochloridoylpiperidin-3-yl) acetate
• 1-(Chlorocarbonyl)piperidin-3-yl acetate
• EN300-1612367
• starbld0045676
• 2172564-67-7

• Inchi： 1S/C8H12ClNO3/c1-6(11)13-7-3-2-4-10(5-7)8(9)12/h7H,2-5H2,1H3
• InChI Key： BKJVHQAQRJBJQZ-UHFFFAOYSA-N
• SMILES： C(Cl)(N1CCCC(OC(C)=O)C1)=O

Computed Properties

• Exact Mass: 205.0505709g/mol
• Monoisotopic Mass: 205.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 304.3±31.0 °C(Predicted)
• pka: -3.28±0.40(Predicted)

Additional information on 1-(carbonochloridoyl)piperidin-3-yl acetate

Recent Advances in the Study of 1-(Carbonochloridoyl)piperidin-3-yl Acetate (CAS: 2172564-67-7)

The compound 1-(carbonochloridoyl)piperidin-3-yl acetate (CAS: 2172564-67-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine scaffold and reactive carbonyl chloride group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic pathways, and biological activities, shedding light on its role as a versatile intermediate in drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes for 1-(carbonochloridoyl)piperidin-3-yl acetate, highlighting its efficiency as a building block for novel bioactive compounds. The researchers employed a multi-step synthesis involving the acylation of piperidin-3-yl acetate with phosgene derivatives, yielding the target compound with high purity and scalability. This synthetic approach has opened new avenues for the development of piperidine-based therapeutics, particularly in the areas of central nervous system (CNS) disorders and infectious diseases.

In addition to its synthetic utility, 1-(carbonochloridoyl)piperidin-3-yl acetate has been investigated for its pharmacological properties. A recent preclinical study demonstrated its ability to modulate key enzymatic pathways, including acetylcholinesterase (AChE) and monoamine oxidase (MAO), suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's unique structural features enable it to interact with multiple biological targets, making it a valuable candidate for polypharmacological approaches.

Further research has also explored the safety and toxicity profiles of 1-(carbonochloridoyl)piperidin-3-yl acetate. A 2024 toxicological assessment published in Chemical Research in Toxicology reported favorable in vitro and in vivo safety data, with no significant cytotoxicity observed at therapeutic concentrations. These findings support the compound's potential for further development and clinical translation, although additional studies are needed to fully elucidate its long-term effects and pharmacokinetic properties.

The versatility of 1-(carbonochloridoyl)piperidin-3-yl acetate extends beyond its direct therapeutic applications. Recent work has highlighted its role as a key intermediate in the synthesis of more complex molecules, such as protease inhibitors and kinase modulators. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters described its use in the development of novel antiviral agents targeting SARS-CoV-2 proteases, showcasing its relevance in addressing emerging global health challenges.

In conclusion, the growing body of research on 1-(carbonochloridoyl)piperidin-3-yl acetate (CAS: 2172564-67-7) underscores its importance in modern drug discovery. Its synthetic accessibility, diverse biological activities, and favorable safety profile position it as a promising candidate for further investigation. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies, paving the way for innovative treatments in various disease areas.